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Compound of Interest

Compound Name: Isoquinolin-5-ol

Cat. No.: B118818 Get Quote

An In-depth Technical Guide to Isoquinolin-5-ol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Isoquinolin-5-ol, a key

heterocyclic compound with significant potential in medicinal chemistry and drug discovery.

This document details its chemical properties, synthesis, and known biological activities,

offering valuable insights for researchers in the field.

Core Chemical and Physical Properties
Isoquinolin-5-ol, also known as 5-hydroxyisoquinoline, is an aromatic heterocyclic compound.

Its fundamental properties are summarized in the table below, providing a quick reference for

laboratory use.
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Property Value Reference

CAS Number 2439-04-5 [1][2]

Molecular Formula C₉H₇NO [1][2]

Molecular Weight 145.16 g/mol [1]

IUPAC Name isoquinolin-5-ol [1]

Synonyms 5-Hydroxyisoquinoline [1]

Appearance Beige granular powder [1]

SMILES Oc1cccc2cnccc12 [3]

InChI Key
CSNXUYRHPXGSJD-

UHFFFAOYSA-N
[3]

Synthesis of Isoquinolin-5-ol
A general and effective method for the synthesis of Isoquinolin-5-ol involves the hydrolysis of

5-isoquinolinesulfonic acid.[1] This procedure is widely cited and provides a reliable route to

obtain the target compound.

Experimental Protocol: Synthesis from 5-
Isoquinolinesulfonic Acid[1]
Materials:

5-Isoquinolinesulfonic acid (23 g)

Sodium hydroxide (60 g)

Water (400 ml)

Dilute hydrochloric acid

Ethyl acetate

Silica gel for column chromatography
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Procedure:

To a 500 ml round-bottom flask, add 23 g of 5-isoquinolinesulfonic acid and 400 ml of water.

Slowly add 60 g of sodium hydroxide to the mixture.

Heat the reaction mixture to reflux and maintain continuous stirring for 24 hours.

After 24 hours, cool the mixture to room temperature.

Adjust the pH of the solution to 5 using dilute hydrochloric acid.

Perform an extraction with ethyl acetate. Collect the organic phase.

Concentrate the organic phase under reduced pressure.

Purify the resulting residue by silica gel column chromatography to yield Isoquinolin-5-ol.

This protocol has been reported to yield approximately 16 g of Isoquinolin-5-ol.[1]

Biological Activity and Potential Signaling Pathways
The isoquinoline scaffold is a privileged structure in medicinal chemistry, with derivatives

exhibiting a wide range of biological activities, including anticancer, anti-inflammatory,

antimicrobial, and antiviral properties.[4][5] Isoquinolin-5-ol itself has been identified as a

valuable fragment in the development of potent enzyme inhibitors.

Kinase Inhibition
Isoquinolin-5-ol has been identified as a fragment-like inhibitor of mitogen-activated protein

kinase-activated protein kinase 2 (MK2), a key enzyme in inflammatory signaling pathways.[3]

This suggests that Isoquinolin-5-ol can serve as a starting point for the development of more

potent and selective MK2 inhibitors for the treatment of inflammatory diseases.

Below is a generalized workflow for fragment-based drug discovery, a process where small

molecules like Isoquinolin-5-ol are identified and optimized into lead compounds.
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Fragment-Based Drug Discovery Workflow.

Modulation of cAMP Signaling
Derivatives of isoquinoline have been shown to inhibit platelet phosphodiesterase, leading to

an increase in intracellular cyclic AMP (cAMP) levels.[6] This elevation in cAMP can, in turn,

inhibit calcium mobilization and platelet aggregation.[6] While this activity has not been directly

demonstrated for Isoquinolin-5-ol, it represents a plausible mechanism of action for its

derivatives.

The following diagram illustrates the potential role of an isoquinoline derivative in modulating

the cAMP signaling pathway in platelets.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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